3'-(1-benzofuran-2-ylcarbonyl)-1-butyl-1'-[2-(dimethylamino)ethyl]-4'-hydroxyspiro[indole-3,2'-pyrrole]-2,5'(1H,1'H)-dione

• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol
• IUPAC Name: 4'-(1-benzofuran-2-carbonyl)-1-butyl-1'-[2-(dimethylamino)ethyl]-3'-hydroxyspiro[indole-3,5'-pyrrole]-2,2'-dione
• InChI: InChI=1S/C28H29N3O5/c1-4-5-14-30-20-12-8-7-11-19(20)28(27(30)35)23(25(33)26(34)31(28)16-15-29(2)3)24(32)22-17-18-10-6-9-13-21(18)36-22/h6-13,17,33H,4-5,14-16H2,1-3H3
• InChI Key: BNIHQRUCTCTPCB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2C3(C1=O)C(=C(C(=O)N3CCN(C)C)O)C(=O)C4=CC5=CC=CC=C5O4

Description

This spirocyclic compound features a complex architecture combining indole and pyrrole moieties fused via a spiro junction. Key structural elements include:

• Butyl chain: Enhances lipophilicity, influencing membrane permeability .
• 4'-Hydroxy group: Facilitates hydrogen bonding and may modulate metabolic stability .

The compound’s synthesis likely involves multi-step reactions, though specific details are unavailable in the provided evidence.

Preparation Methods

The synthesis of 3’-(1-benzofuran-2-ylcarbonyl)-1-butyl-1’-[2-(dimethylamino)ethyl]-4’-hydroxyspiro[indole-3,2’-pyrrole]-2,5’(1H,1’H)-dione involves multiple steps, including the formation of the benzofuran and indole rings, followed by the spirocyclization process. The reaction conditions typically involve the use of specific catalysts and reagents to achieve the desired product with high yield and purity . Industrial production methods may involve scaling up these synthetic routes while ensuring cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, depending on the functional groups present in the compound.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions, leading to the cleavage of specific bonds.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

3’-(1-benzofuran-2-ylcarbonyl)-1-butyl-1’-[2-(dimethylamino)ethyl]-4’-hydroxyspiro[indole-3,2’-pyrrole]-2,5’(1H,1’H)-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 3’-(1-benzofuran-2-ylcarbonyl)-1-butyl-1’-[2-(dimethylamino)ethyl]-4’-hydroxyspiro[indole-3,2’-pyrrole]-2,5’(1H,1’H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name / Structure	Key Substituents	Physical Properties	Reactivity/Biological Notes
Target Compound : 3'-(1-Benzofuran-2-ylcarbonyl)-1-butyl-1'-[2-(dimethylamino)ethyl]-4'-hydroxy...dione	Benzofurancarbonyl, butyl, dimethylaminoethyl, hydroxyl	Not reported	Predicted enhanced solubility (dimethylaminoethyl) and aromatic interactions (benzofuran)
4'-Chloro-2,5'-dimethyl-2'-phenylspiro[isoindole-1,3'-pyrazol]-3(2H)-one	Chloro, methyl, phenyl	Solid (synthesized as mixture)	Undergoes substitution/elimination with KOH/EtOH; chloro group increases electrophilicity
3-Hydroxy-1-(2-hydroxypropyl)-5-(4-isopropyl-phenyl)-4-(3-methyl-benzoyl)-pyrrol-2-one	Hydroxypropyl, isopropylphenyl, methylbenzoyl	Pale white powder (mp 221–223°C)	Moderate yield (17%); potential antimicrobial activity inferred from aroyl substituents
3am : Spiro[cyclopentane-1,3'-indoline] derivative	Furan-2-yl, methyl, phenyl	Yellow liquid	Synthesized via oxidative C−H activation; liquid state suggests lower crystallinity
Ethyl 1'-allyl-2-amino-...spiro[pyrano[3,2-c]chromene-indole]-3-carboxylate	Allyl, amino, ethyl ester	Not reported (MW: 444.4)	High rotatable bond count (5) may reduce metabolic stability; used in biochemical assays

Key Observations:

Substituent Effects on Reactivity: The chloro group in enhances electrophilicity, enabling nucleophilic substitution, whereas the hydroxyl group in the target compound may favor hydrogen bonding or oxidation reactions .

Aromatic Systems :

• The benzofuran-2-ylcarbonyl group in the target compound offers a larger π-system compared to 3-methyl-benzoyl in , which could enhance binding affinity in biological targets .
• Furan in and benzopyran in introduce heterocyclic diversity but lack the fused aromaticity of benzofuran .

Physical State and Stability :

• The liquid state of contrasts with the solid-state analogs (e.g., ), suggesting that the target compound’s crystallinity depends on substituent bulk and polarity .
• Hydroxy groups (target and ) may improve stability via intramolecular hydrogen bonding, whereas allyl/ester groups in increase conformational flexibility .

Biological Implications :

• Aroyl-containing compounds (target, ) are frequently associated with antimicrobial or enzyme-inhibitory activity, though specific data for the target compound is lacking .
• The butyl chain in the target compound may enhance lipid membrane penetration compared to shorter chains (e.g., hydroxypropyl in ) .

Biological Activity

The biological activity of this compound is primarily linked to its interaction with various biological targets, particularly in cancer therapy. It has been noted for its ability to inhibit specific protein-protein interactions that are crucial in the progression of certain cancers, notably those associated with mixed lineage leukemia (MLL-r) . The compound acts as an inhibitor of the AF9-DOT1L interaction, which is significant for MLL-r leukemia cell proliferation.

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications in the chemical structure can significantly influence the compound's efficacy. For instance, variations in substituents on the indole core have been shown to affect potency. Compounds with a 4-piperidin-1-ylphenyl group exhibited IC50 values as low as 1.6 µM , demonstrating strong inhibitory activity against the target interaction . Conversely, introducing non-aromatic groups or altering functional groups often resulted in diminished activity.

Anticancer Activity

A recent study evaluated several analogs of this compound for their anticancer properties. The results indicated that while some derivatives showed promising inhibition rates against MLL-r leukemia cells, others were less effective due to poor cell permeability . The following table summarizes the IC50 values and corresponding activities of selected compounds:

Compound	R Group	IC50 (μM)	% Inhibition at 5 μM
15	4-piperidin-1-ylphenyl	3.6 ± 0.3	52%
16	4-pyrrolidin-1-ylphenyl	2.7 ± 0.2	36%
23	3-carboxylamide sidechain	-	43%
24	Non-aromatic piperidine	-	14%

This table illustrates that compounds with specific piperidine substitutions consistently outperformed others in terms of both potency and inhibition rates.

Synthetic Approaches

The synthesis of this compound and its analogs has been a focus of research due to their complex structures and potential therapeutic applications. Various synthetic routes have been explored, often involving multi-step processes that incorporate key heterocycles such as benzofuran into their frameworks . These synthetic strategies not only enhance yield but also allow for the fine-tuning of biological activity through structural modifications.